![molecular formula C21H28N8O14 B14419740 2,4,6-Trinitrophenol--nonane-1,9-diamine (2/1) CAS No. 80056-69-5](/img/no-structure.png)
2,4,6-Trinitrophenol--nonane-1,9-diamine (2/1)
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4,6-Trinitrophenol–nonane-1,9-diamine (2/1) involves the reaction of 2,4,6-Trinitrophenol with nonane-1,9-diamine. The process typically requires controlled conditions to ensure the correct stoichiometry and purity of the final product. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The mixture is stirred and heated to facilitate the reaction, and the product is purified through recrystallization or other suitable methods.
Industrial Production Methods
Industrial production of this compound would involve scaling up the laboratory synthesis process. This includes using larger reactors, maintaining precise control over reaction conditions, and employing efficient purification techniques to ensure high yield and purity. Safety measures are crucial due to the explosive nature of 2,4,6-Trinitrophenol.
Chemical Reactions Analysis
Types of Reactions
2,4,6-Trinitrophenol–nonane-1,9-diamine (2/1) can undergo various chemical reactions, including:
Oxidation: The nitro groups in 2,4,6-Trinitrophenol can be oxidized under strong oxidative conditions.
Reduction: The nitro groups can also be reduced to amino groups using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The hydroxyl group in 2,4,6-Trinitrophenol can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Strong oxidizing agents such as potassium permanganate or nitric acid.
Reduction: Reducing agents like hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Nucleophiles such as alkoxides or amines.
Major Products
Oxidation: Formation of dinitrophenol derivatives.
Reduction: Formation of triaminophenol derivatives.
Substitution: Formation of ether or amine derivatives.
Scientific Research Applications
2,4,6-Trinitrophenol–nonane-1,9-diamine (2/1) has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and analytical chemistry.
Medicine: Investigated for its potential use in drug delivery systems and as an antimicrobial agent.
Industry: Used in the production of dyes, explosives, and other chemical intermediates.
Comparison with Similar Compounds
Similar Compounds
2,4,6-Trinitrotoluene (TNT): Another polynitrated aromatic compound used as an explosive.
2,4-Dinitrophenol: A related compound with two nitro groups, used in biochemical research.
Hexamethylenediamine: A similar aliphatic diamine used in the production of nylon.
Uniqueness
2,4,6-Trinitrophenol–nonane-1,9-diamine (2/1) is unique due to its combination of aromatic and aliphatic components, which imparts distinct chemical and physical properties. This makes it suitable for specialized applications that require both stability and reactivity.
Properties
80056-69-5 | |
Molecular Formula |
C21H28N8O14 |
Molecular Weight |
616.5 g/mol |
IUPAC Name |
nonane-1,9-diamine;2,4,6-trinitrophenol |
InChI |
InChI=1S/C9H22N2.2C6H3N3O7/c10-8-6-4-2-1-3-5-7-9-11;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-11H2;2*1-2,10H |
InChI Key |
BCBVTTFCTCVWPY-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].C(CCCCN)CCCCN |
Origin of Product |
United States |
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